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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10824045 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of VO-Ohpic trihydrate,

a potent and specific inhibitor of Phosphatase and Tensin Homolog (PTEN), in cancer cell line

research. Detailed protocols for key experiments are provided to guide researchers in their

study of this compound.

VO-Ohpic trihydrate has emerged as a valuable tool for investigating the role of the

PTEN/PI3K/Akt signaling pathway in cancer. It has demonstrated significant effects on cell

viability, proliferation, and senescence in various cancer models, particularly in hepatocellular

carcinoma and ovarian cancer.

Mechanism of Action
VO-Ohpic trihydrate is a highly potent, cell-permeable inhibitor of PTEN with an IC50 in the

low nanomolar range.[1][2] PTEN is a crucial tumor suppressor that negatively regulates the

PI3K/Akt/mTOR signaling pathway. By inhibiting PTEN's lipid phosphatase activity, VO-Ohpic
trihydrate leads to the accumulation of phosphatidylinositol (3,4,5)-trisphosphate (PIP3) at the

cell membrane. This, in turn, activates downstream signaling cascades, primarily the Akt

pathway, which is involved in cell survival, growth, and proliferation.[1][2][3] Interestingly, in

certain cancer cells with low PTEN expression, inhibition by VO-Ohpic can paradoxically lead

to cell growth inhibition and senescence.[4]
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Data Presentation
Table 1: In Vitro Efficacy of VO-Ohpic Trihydrate in
Hepatocellular Carcinoma (HCC) Cell Lines

Cell Line
PTEN
Expression

Effect of VO-
Ohpic
Trihydrate
(Concentration
)

Outcome Reference

Hep3B Low

Inhibition of cell

viability,

proliferation, and

colony formation;

Induction of

senescence (0-5

µM)

Significant

inhibition of

tumor growth

[1][4]

PLC/PRF/5 High

Lesser inhibition

of cell viability,

proliferation, and

colony formation

compared to

Hep3B (0-5 µM)

Moderate

response
[1][4]

SNU475 Negative

No effect on cell

viability,

proliferation, or

colony formation

No response [1][4]

Table 2: IC50 Values of VO-Ohpic Trihydrate
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Target IC50 Value Assay Condition Reference

PTEN 35 nM

In vitro lipid

phosphatase activity

assay using PIP3

substrate

[1][2][3][5]

PTEN 46 ± 10 nM In vitro assay [2][6]

Signaling Pathway
The primary signaling pathway affected by VO-Ohpic trihydrate is the PTEN/PI3K/Akt

pathway. Inhibition of PTEN by VO-Ohpic leads to the activation of Akt and its downstream

targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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